Cas no 78221-55-3 (L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-)

• Product Name: L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-
• CAS No: 78221-55-3
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 534853
• PubChem ID: 54322982
• Update Time: 2025-04-19

L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-
• (2R)-2-amino-3-[(2,4,6-trimethylphenyl)methylsulfanyl]propanoic acid
• S-(2,4,6-trimethylbenzyl)cysteine
• 78221-55-3
• S-[(2,4,6-Trimethylphenyl)methyl]-L-cysteine
• DTXSID20710578
• AKOS011072706

• Inchi： 1S/C13H19NO2S/c1-8-4-9(2)11(10(3)5-8)6-17-7-12(14)13(15)16/h4-5,12H,6-7,14H2,1-3H3,(H,15,16)/t12-/m0/s1
• InChI Key： SSXXFEAMXGNNLK-LBPRGKRZSA-N
• SMILES： S(C[C@@H](C(=O)O)N)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.6Ų